Cas no 1824538-62-6 (7-Fluoro-octahydropyrrolo[1,2-a]piperazine)

• Product Name: 7-Fluoro-octahydropyrrolo[1,2-a]piperazine
• CAS No: 1824538-62-6
• MF: C₇H₁₃FN₂
• MW: 144.189924955368
• CID: 5240708
• PubChem ID: 74349846
• Update Time: 2026-03-08

7-Fluoro-octahydropyrrolo[1,2-a]piperazine Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-octahydropyrrolo[1,2-a]piperazine
• 7-Fluoro-octahydropyrrolo[1,2-a]piperazine

• Inchi： 1S/C7H13FN2/c8-6-3-7-4-9-1-2-10(7)5-6/h6-7,9H,1-5H2
• InChI Key： GEJVEGQYNKOYPG-UHFFFAOYSA-N
• SMILES： FC1CN2CCNCC2C1

Computed Properties

• Exact Mass: 144.10627659g/mol
• Monoisotopic Mass: 144.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3

Additional information on 7-Fluoro-octahydropyrrolo[1,2-a]piperazine

Introduction to 7-Fluoro-octahydropyrrolo[1,2-a]piperazine (CAS No. 1824538-62-6)

7-Fluoro-octahydropyrrolo[1,2-a]piperazine, identified by its Chemical Abstracts Service (CAS) number 1824538-62-6, is a significant compound in the field of pharmaceutical chemistry. This bicyclic piperazine derivative features a fluorine substituent, which imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development. The presence of the fluorine atom enhances the compound's metabolic stability and binding affinity, attributes that are highly sought after in modern medicinal chemistry.

The structure of 7-Fluoro-octahydropyrrolo[1,2-a]piperazine consists of a fused pyrrole and piperazine ring system, which is a common motif in bioactive molecules. This particular arrangement facilitates interactions with biological targets, such as enzymes and receptors, thereby increasing its potential as a pharmacophore. The fluorine atom's electronegativity also influences the compound's reactivity and solubility, making it adaptable for various chemical modifications.

In recent years, there has been growing interest in fluorinated heterocycles due to their diverse applications in medicinal chemistry. 7-Fluoro-octahydropyrrolo[1,2-a]piperazine has been explored in several research studies for its potential therapeutic effects. One notable area of investigation is its role in developing central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has made it a candidate for treating neurological disorders.

Recent advancements in computational chemistry have further highlighted the significance of 7-Fluoro-octahydropyrrolo[1,2-a]piperazine. Molecular docking simulations have demonstrated that this compound can effectively bind to various protein targets, including those involved in inflammation and pain pathways. These findings suggest its potential use in developing novel anti-inflammatory and analgesic agents.

The synthesis of 7-Fluoro-octahydropyrrolo[1,2-a]piperazine involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the fluorine substituent efficiently. These methods not only improve the synthetic pathway but also enhance the overall quality of the final product.

From a pharmacological perspective, 7-Fluoro-octahydropyrrolo[1,2-a]piperazine exhibits promising properties that make it suitable for further development. Preclinical studies have shown that this compound can modulate certain biological processes by interacting with specific targets. For instance, its ability to inhibit the activity of certain enzymes has been linked to potential anti-cancer effects. Additionally, its interaction with receptor sites may contribute to its efficacy in treating psychiatric disorders.

The role of fluorine in enhancing drug properties cannot be overstated. In 7-Fluoro-octahydropyrrolo[1,2-a]piperazine, the fluorine atom contributes to improved pharmacokinetic profiles, including longer half-life and increased bioavailability. These characteristics are critical for developing drugs that require frequent dosing or have limited therapeutic windows. Furthermore, fluorine-labeled compounds are often used in diagnostic imaging due to their ability to be detected by positron emission tomography (PET) scans.

Future research directions for 7-Fluoro-octahydropyrrolo[1,2-a]piperazine include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. By understanding how this compound interacts with biological systems at a molecular level, scientists can optimize its therapeutic applications. Additionally, exploring derivatives of this molecule may lead to new compounds with enhanced properties.

The impact of 7-Fluoro-octahydropyrrolo[1,2-a]piperazine extends beyond academic research. Its development underscores the importance of fluorinated heterocycles in pharmaceutical innovation. As industries continue to invest in research and development, compounds like this one will play a crucial role in addressing unmet medical needs worldwide.